Cas no 77803-42-0 (4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol structure
77803-42-0 structure
Product Name:4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:77803-42-0
MF:C14H17N3O3S
MW:307.36808180809
MDL:MFCD01038805
CID:3054130
PubChem ID:802092
Update Time:2025-04-21

4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • SMR000072906
    • CHEMBL1373631
    • CS-0267316
    • Oprea1_718391
    • H22683
    • MLS000089181
    • EN300-110565
    • AB00092370-01
    • HMS2451I10
    • SCHEMBL6403768
    • 4-(PROP-2-EN-1-YL)-3-(3,4,5-TRIMETHOXYPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
    • ALBB-003284
    • STK044304
    • 5663-66-1
    • 77803-42-0
    • 4-prop-2-enyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
    • BDBM48601
    • DTXSID40972070
    • Oprea1_508125
    • Q27203701
    • CHEBI:117075
    • 4-allyl-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
    • 4-allyl-5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • AKOS000348103
    • CCG-24686
    • AK-245/11362028
    • AG-690/12766526
    • BIM-0027268.P001
    • AKOS000268553
    • 4-allyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • 4-(PROP-2-EN-1-YL)-5-(3,4,5-TRIMETHOXYPHENYL)-2H-1,2,4-TRIAZOLE-3-THIONE
    • 4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • cid_802092
    • STK500700
    • MFCD01038805
    • BBL036925
    • CBMicro_027339
    • F0311-0749
    • VS-13774
    • MDL: MFCD01038805
    • Inchi: 1S/C14H17N3O3S/c1-5-6-17-13(15-16-14(17)21)9-7-10(18-2)12(20-4)11(8-9)19-3/h5,7-8H,1,6H2,2-4H3,(H,16,21)
    • InChI Key: WYCLSGGCWPZUKL-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1CC=C

Computed Properties

  • Exact Mass: 307.09906259Da
  • Monoisotopic Mass: 307.09906259Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 87.4Ų

4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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